Cas no 158875-40-2 (3-Thiophenecarboxylic acid, 2-propyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-propyl-, ethyl ester
• CAS No: 158875-40-2
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 1337521
• Update Time: 2024-08-17

3-Thiophenecarboxylic acid, 2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-propyl-, ethyl ester

• Inchi： 1S/C10H14O2S/c1-3-5-9-8(6-7-13-9)10(11)12-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： FLKRWTDFQODBKV-UHFFFAOYSA-N
• SMILES： C1(CCC)SC=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 198.07152

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±28.0 °C(Predicted)
• PSA: 26.3